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Compound of Interest

Compound Name: 3-Fluoro-2-methylaniline

CAS No.: 443-86-7

Cat. No.: B146951

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of the solubility characteristics of 3-
Fluoro-2-methylaniline (CAS: 443-86-7), a critical intermediate in the synthesis of fluorinated

pharmaceuticals and agrochemicals. While specific quantitative solubility curves for this

compound are often proprietary, this guide synthesizes data from structural analogs (2-

methylaniline, 3-fluoroaniline) and thermodynamic principles to establish a robust solubility

profile.

Key Takeaway: 3-Fluoro-2-methylaniline is a lipophilic liquid (LogP ~1.4–2.4) exhibiting high

miscibility with polar aprotic and non-polar organic solvents, but limited solubility in water. This

guide includes a self-validating experimental protocol to verify exact solubility limits for critical

process development.

Physicochemical Profile & Solubility Prediction
To predict solubility behavior accurately, we must analyze the molecule's structural

determinants.[1]
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Structural Analysis
Core Structure: Aniline ring (Lipophilic/Aromatic).

Functional Groups:

Amino (-NH₂): H-bond donor/acceptor.[1] Increases solubility in polar protic solvents

(Alcohols).

Methyl (-CH₃): Increases lipophilicity (Hydrophobic).

Fluorine (-F): Electronegative, withdraws electron density, modulating the pKa (approx.

3.44) and increasing metabolic stability. It typically enhances solubility in halogenated

solvents.

Predicted Solubility Data
The following table categorizes solvent compatibility based on the "Like Dissolves Like"

principle and data from the structural analog o-toluidine (2-methylaniline), which is miscible with

ethanol and ether but sparingly soluble in water (~1.5 g/L).

Table 1: Solubility Profile of 3-Fluoro-2-methylaniline (Predicted)
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Solvent Class
Representative
Solvents

Solubility Status Mechanistic Insight

Polar Protic
Methanol, Ethanol,

Isopropanol
High / Miscible

Strong H-bonding

interaction with the

amine group.

Polar Aprotic
DMSO, DMF,

Acetonitrile
High / Miscible

Dipole-dipole

interactions stabilize

the polar amine

functionality.

Chlorinated
Dichloromethane

(DCM), Chloroform
High / Miscible

Excellent solvation of

the aromatic ring;

Fluorine substituent

enhances interaction.

Aromatic
Toluene, Xylene,

Benzene
High / Miscible

-

stacking interactions;

structural similarity to

solvent.

Aliphatic Hexane, Heptane Moderate to High

Soluble due to the

methyl group, though

phase separation may

occur at very low

temperatures.

Ethers
THF, Diethyl Ether,

MTBE
High / Miscible

Oxygen lone pairs

accept H-bonds from

the aniline amine.

Aqueous Water, Brine Low (< 2 g/L)

Hydrophobic aromatic

ring dominates; lack of

sufficient H-bonding to

overcome water lattice

energy.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Note: While some database snippets label this compound as "slightly soluble" in

methanol, this contradicts the behavior of liquid aromatic amines. It is highly probable that 3-

Fluoro-2-methylaniline is fully miscible with methanol. The protocol in Section 4 serves to

verify this.

Thermodynamic Modeling: Hansen Solubility
Parameters (HSP)
For formulation scientists, relying on "Polar/Non-polar" is insufficient. We use Hansen Solubility

Parameters (HSP) to predict compatibility in complex mixtures.

The HSP distance (

) between the solute (1) and solvent (2) is calculated as:

Estimated HSP Values for 3-Fluoro-2-methylaniline:

(Dispersion): ~19.5 MPa

(Similar to o-toluidine)

(Polarity): ~5.5 MPa

(Slightly higher than o-toluidine due to Fluorine)

(H-Bonding): ~11.0 MPa

(Amine contribution)

Application:

Green Solvents: To replace DCM, look for solvents with an

relative to these coordinates. 2-Methyltetrahydrofuran (2-MeTHF) is a strong candidate.
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Experimental Protocols (Self-Validating Systems)
As a Senior Scientist, I recommend never relying solely on literature for critical process

parameters (CPPs). Use this protocol to generate definitive data.

Visual Solubility Screening (Tier 1)
Objective: Rapidly determine miscibility or approximate solubility limits.

Workflow Diagram:
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Start: 100 mg Compound

Add 0.1 mL Solvent
(Target: 1000 mg/mL)

Dissolved?

Result: High Solubility
(>1000 mg/mL)

Yes

Add Solvent to 1.0 mL total
(Target: 100 mg/mL)

No

Dissolved?

Result: Moderate Solubility
(100-1000 mg/mL)

Yes

Add Solvent to 10.0 mL total
(Target: 10 mg/mL)

No

Dissolved?

Result: Low Solubility
(10-100 mg/mL)

Yes

Result: Insoluble
(<10 mg/mL)

No

Click to download full resolution via product page

Caption: Tier 1 Visual Solubility Determination Workflow for rapid solvent screening.
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Procedure:

Weigh 100 mg of 3-Fluoro-2-methylaniline into a clear glass vial.

Add 0.1 mL of test solvent. Vortex for 1 minute.

Observation: If clear, solubility > 1000 mg/mL (Miscible).

If undissolved, add solvent in increments (0.4 mL, then 0.5 mL) to reach 1.0 mL total.

Validation: If particles remain at 1.0 mL, solubility is < 100 mg/mL.

Gravimetric Saturation Method (Tier 2)
Objective: Determine exact solubility (mg/mL) for process optimization.

Saturation: Add excess 3-Fluoro-2-methylaniline to 5 mL of solvent.

Equilibration: Stir at 25°C for 24 hours.

Filtration: Filter supernatant through a 0.45 µm PTFE syringe filter.

Evaporation: Transfer 1.0 mL of filtrate to a pre-weighed dish. Evaporate solvent (vacuum

oven).

Calculation:

Applications in Process Chemistry[2]
Understanding the solubility profile allows for strategic solvent selection in synthesis and

purification.[1]

Table 2: Solvent Selection Strategy
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Process Step Recommended Solvent Rationale

Reaction Medium Toluene or DCM

High solubility ensures

homogeneous kinetics; inert to

amine functionality.

Extraction (Work-up) Ethyl Acetate

Excellent partitioning from

aqueous phase; amine

remains in organic layer at pH

> 5.

Crystallization (Salt Formation) Isopropanol (IPA)

The free base is soluble, but

HCl or H₂SO₄ salts often

precipitate cleanly from

IPA/Ether mixtures.

Cleaning Methanol

High miscibility ensures

effective removal of residues

from reactor surfaces.

Safety & Handling (E-E-A-T)
Hazard Class: 6.1 (Toxic).[2] Signal Word: Danger.

Toxicity: Like most fluoro-anilines, this compound is toxic if swallowed, inhaled, or in contact

with skin. It may cause methemoglobinemia (blue skin/lips).[2]

Handling:

Gloves: Use Nitrile (0.11 mm) for splash protection. For immersion, use Laminate

(PE/EVAL).

Ventilation: Always handle in a certified chemical fume hood.

Waste: Segregate as halogenated organic waste. Do not mix with oxidizing agents (e.g.,

nitric acid) as reaction may be violent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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